Cas no 110143-05-0 (Adenosine,2',3'-dideoxy-2'-fluoro-)
110143-05-0 structure
Product Name:Adenosine,2',3'-dideoxy-2'-fluoro-
CAS No:110143-05-0
MF:C10H12FN5O2
MW:253.232984542847
CID:167616
PubChem ID:72248
Update Time:2025-04-19
Adenosine,2',3'-dideoxy-2'-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- Adenosine,2',3'-dideoxy-2'-fluoro-
- [(2S,4R,5R)-5-(6-aminopurin-9-yl)-4-fluorooxolan-2-yl]methanol
- 2'-fluoro-2',3'-dideoxyadenosine
- 2',3'-Dideoxy-2'-fluoroadenosine
- 2'-F-ddA
- 2'-FddAdo
- 2'-fluoro-ribo-2',3'-dideoxyadenosine
- 2'-F-ribo-ddA
- AC1L2HPD
- AC1Q4HHT
- SureCN3483
- Fddara A
- 9-(2-Fluoro-2,3-dideoxy-β-D-glycero-pentofuranosyl)-9H-purine-6-amine
- 6-Amino-9-(2,3-dideoxy-2-fluoro-β-D-erythro-pentofuranosyl)-9H-purine
- Adenosine, 2',3'-dideoxy-2'-fluoro-
- 2/'-Fluoro-2/',3/'-dideoxyadenosine
- DTXSID70149152
- 9-(2-Fluoro-2,3-dideoxy-.beta.-D-erythro-pentofuranosyl)adenine
- 110143-05-0
- 2'-FddA(B-D-Erythro)
- [(2S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-fluorooxolan-2-yl]methanol
- CHEMBL2114462
- [(2S,4R,5R)-5-(6-aminopurin-9-yl)-4-fluoro-tetrahydrofuran-2-yl]methanol
- ((2S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-4-fluorotetrahydrofuran-2-yl)methanol
- SCHEMBL3483
-
- Inchi: 1S/C10H12FN5O2/c11-6-1-5(2-17)18-10(6)16-4-15-7-8(12)13-3-14-9(7)16/h3-6,10,17H,1-2H2,(H2,12,13,14)/t5-,6+,10+/m0/s1
- InChI Key: KBEMFSMODRNJHE-BAJZRUMYSA-N
- SMILES: F[C@@H]1C[C@@H](CO)O[C@H]1N1C=NC2C(N)=NC=NC1=2
Computed Properties
- Exact Mass: 253.09766
- Monoisotopic Mass: 253.097503
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.2
- Topological Polar Surface Area: 99.1
Experimental Properties
- Density: 1.3554 (estimate)
- Boiling Point: 541.3°Cat760mmHg
- Flash Point: 281.2°C
- Refractive Index: 1.795
- PSA: 99.08
- LogP: 0.60760
Adenosine,2',3'-dideoxy-2'-fluoro- Security Information
- Safety Term:x and F−."> A poison by ingestion. When heated to decomposition it emits toxic vapors of NOx and F−.
Adenosine,2',3'-dideoxy-2'-fluoro- Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
110143-05-0 (Adenosine,2',3'-dideoxy-2'-fluoro-) Related Products
- 123318-81-0(9H-Purine-2,6-diamine,9-(2,3-dideoxy-2-fluoro-b-D-threo-pentofuranosyl)-)
- 64183-27-3(2′-Deoxy-2′-fluoroadenosine)
- 134444-47-6(2-Amino-2'-Fluoro-2'-Deoxyadenosine)
- 20227-41-2(9-(2'-Deoxy-2'-fluoro-b-D-arabinofuranosyl)adenine)
- 173965-13-4(9H-Purin-6-amine,9-[2-deoxy-2-(fluoro-18F)-b-D-arabinofuranosyl]-)
- 103884-97-5(9H-Purine-2,6-diamine,9-(2-deoxy-2-fluoro-b-D-arabinofuranosyl)-)
- 126502-17-8(Fmadda)
- 166411-50-3(9H-Purin-6-amine,9-(2,3-dideoxy-2-fluoro-b-L-threo-pentofuranosyl)-)
- 110143-10-7(6-Amino-9-(2',3'-dideoxy-2'-fluoro-b-D-arabinofuranosyl)purine)
- 110143-09-4(9H-Purin-6-amine,9-(2,3-dideoxy-3-fluoro-b-D-threo-pentofuranosyl)-)
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